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Compound of Interest

Compound Name: RK-24466

Cat. No.: B1673643 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

RK-24466 is a potent and selective inhibitor of the lymphocyte-specific protein tyrosine kinase

(Lck), a member of the Src family of non-receptor tyrosine kinases.[1][2] Lck plays a crucial role

in the initial stages of T-cell receptor (TCR) signaling, which triggers cytokine production and T-

cell activation.[1][3] As a selective Lck inhibitor, RK-24466 is a valuable tool for studying T-cell

mediated immune responses and for potential therapeutic development in autoimmune

diseases and other T-cell-driven pathologies.[1][4] This document provides detailed protocols

for the preparation of RK-24466 stock solutions in dimethyl sulfoxide (DMSO), ensuring

accurate and reproducible experimental results.

Physicochemical Properties and Solubility Data
A summary of the key physicochemical properties and solubility information for RK-24466 is

presented in the table below. It is crucial to note that the solubility of RK-24466 in DMSO can

be affected by the purity of the solvent; hygroscopic DMSO that has absorbed moisture will

reduce the solubility of the compound.[4][5] Therefore, using fresh, anhydrous DMSO is highly

recommended.
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Property Value

Molecular Weight 370.45 g/mol [5]

Molecular Formula C₂₃H₂₂N₄O[5]

CAS Number 213743-31-8[5]

Appearance Crystalline solid[1]

Solubility in DMSO

Up to 45 mg/mL (121.47 mM). Other reported

solubilities include 37 mg/mL (99.87 mM) and

2.5 mg/mL.[5] Ultrasonication may be required

for complete dissolution at higher

concentrations.[4]

Other Solubilities Ethanol: ~5 mg/mL; Water: Insoluble[5]

Storage of Solid 3 years at -20°C[5]

Storage of Stock Solution

1 year at -80°C in solvent; 1 month at -20°C in

solvent.[5] It is recommended to aliquot the

stock solution to avoid repeated freeze-thaw

cycles.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM RK-24466 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RK-24466 in DMSO, a

commonly used concentration for in vitro cellular assays.

Materials:

RK-24466 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of RK-24466 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of RK-24466 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.705

mg of RK-24466 (Molecular Weight = 370.45 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed RK-24466
powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the RK-24466 is completely dissolved. If

necessary, gentle warming in a water bath (not exceeding 37°C) or brief ultrasonication can

be used to aid dissolution, especially for higher concentrations.[4]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[5]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the RK-24466 stock solution.
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Workflow for RK-24466 Stock Solution Preparation
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Caption: Workflow for preparing RK-24466 stock solution.

Signaling Pathway
RK-24466 is a selective inhibitor of Lck, a key kinase in the Src family. The diagram below

provides a simplified overview of the Src signaling pathway, highlighting the position of Lck.
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Simplified Src Family Kinase Signaling Pathway
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Caption: Simplified Src family kinase signaling pathway showing Lck inhibition by RK-24466.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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